Cas no 1040648-99-4 (3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide)

• Product Name: 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide
• CAS No: 1040648-99-4
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 6136093
• PubChem ID: 27377248
• Update Time: 2025-06-28

3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide
• F5331-0065
• 3-(2-(3-phenylureido)thiazol-4-yl)-N-propylpropanamide
• 1040648-99-4
• 3-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]-N-propylpropanamide
• AKOS024507350

• Inchi： 1S/C16H20N4O2S/c1-2-10-17-14(21)9-8-13-11-23-16(19-13)20-15(22)18-12-6-4-3-5-7-12/h3-7,11H,2,8-10H2,1H3,(H,17,21)(H2,18,19,20,22)
• InChI Key： ICTMEMDQYDFLPQ-UHFFFAOYSA-N
• SMILES： S1C(NC(NC2C=CC=CC=2)=O)=NC(=C1)CCC(NCCC)=O

Computed Properties

• Exact Mass: 332.13069707g/mol
• Monoisotopic Mass: 332.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide

3-{2-[(Phenylcarbamoyl)Amino]-1,3-Thiazol-4-Yl}-N-Propylpropanamide: A Comprehensive Overview

Introduction

The compound with CAS No. 1040648-99-4, known as 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically thiazoles, which are widely studied for their diverse applications in drug discovery and material science. The structure of this compound is characterized by a thiazole ring system substituted with a phenylcarbamoylamino group and an N-propylpropanamide moiety. These substituents contribute to its unique chemical properties and potential biological activities.

Structural Features and Synthesis

The thiazole ring system in this compound is a five-membered aromatic heterocycle containing one sulfur atom and one nitrogen atom. The substitution pattern on the thiazole ring is critical for its reactivity and functionality. The phenylcarbamoylamino group attached at position 2 of the thiazole ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the N-propylpropanamide group at position 3 further modulates the molecule's solubility and bioavailability.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and amide bond formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of similar compounds.

Biological Activity and Applications

Research into the biological activity of 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide has revealed promising results in various therapeutic areas. Studies conducted in vitro have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, preliminary in vivo studies suggest that this compound may exhibit anti-cancer properties by targeting specific oncogenic pathways.

In addition to its pharmacological applications, this compound has shown potential in material science as a precursor for advanced materials with tailored electronic properties. Its ability to form stable coordination complexes makes it a candidate for applications in catalysis and sensor technology.

Toxicological Profile

Understanding the toxicological profile of this compound is crucial for its safe application in therapeutic and industrial settings. Recent toxicological studies have indicated that 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-propylpropanamide exhibits low acute toxicity when administered at recommended doses. However, long-term toxicity studies are currently underway to assess its safety profile comprehensively.

Future Directions

The future of this compound lies in further exploration of its biological activities and optimization of its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinically relevant therapeutics. Additionally, advancements in computational chemistry are anticipated to play a pivotal role in predicting its interactions with biological targets more accurately.